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Compound of Interest

Compound Name: (2-Methyloxetan-2-yl)methanol

Cat. No.: B1274435

Technical Dossier: (2-Methyloxetan-2-
yl)methanol

For the Attention of Researchers, Scientists, and Drug Development Professionals

This document provides a summary of the available information for the chemical compound (2-
Methyloxetan-2-yl)methanol. Despite a comprehensive search for in-depth technical data,
detailed experimental protocols, and its role in biological pathways, publicly available
information is limited. This dossier presents the core chemical identifiers and fundamental
properties that have been ascertained.

Core Compound Information

Chemical Name: (2-Methyloxetan-2-yl)methanol
CAS Number: 61266-71-5[1]
Molecular Formula: C5H1002[1]

A summary of the basic molecular properties is provided in the table below.
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Property Value Source

CAS Number 61266-71-5 PubChem[1]

Molecular Formula C5H1002 PubChem[1]

Molecular Weight 102.13 g/mol Coolpharm[1]
Data Availability

Extensive searches for detailed experimental protocols regarding the synthesis, purification,
and analytical characterization of (2-Methyloxetan-2-yl)methanol did not yield specific,
replicable methodologies. Similarly, quantitative data from experimental studies, which would
be necessary for a comprehensive tabular summary, are not readily available in the public
domain. Information regarding the involvement of this compound in any signaling pathways or
specific biological processes is also absent from the reviewed literature.

Consequently, the creation of detailed experimental workflows and signaling pathway diagrams
as requested is not feasible due to the lack of underlying data.

Logical Relationship of Compound Identification

The following diagram illustrates the logical workflow for identifying a chemical compound,
which has been applied to (2-Methyloxetan-2-yl)methanol.
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Figure 1. Workflow for Chemical Compound Identification.

Click to download full resolution via product page

Figure 1. Workflow for Chemical Compound Identification.

In conclusion, while the primary identifiers for (2-Methyloxetan-2-yl)methanol have been
confirmed, a comprehensive technical guide as requested cannot be compiled at this time due
to a lack of detailed, publicly available scientific literature and experimental data. Further
primary research would be required to generate the necessary information for such a

document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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